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Compound of Interest

Compound Name: 2-Aminomethyl-18-crown-6

CAS No.: 83585-61-9

Cat. No.: B1276111

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic analysis of 2-
Aminomethyl-18-crown-6, a significant macrocyclic polyether in coordination chemistry and

drug delivery systems.[1] This document details the expected data from key spectroscopic

techniques—Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR)

Spectroscopy, and Mass Spectrometry (MS)—and provides comprehensive experimental

protocols for obtaining this data.

Introduction
2-Aminomethyl-18-crown-6 is a derivative of the well-known 18-crown-6, featuring a primary

amine functional group attached to the macrocyclic ring. This modification allows for further

functionalization and covalent attachment to other molecules, making it a versatile building

block in supramolecular chemistry and materials science. Its ability to selectively bind cations,

particularly alkali metals, is central to its applications in ion transport and as a phase-transfer

catalyst.[1] This guide focuses on the essential spectroscopic techniques used to verify the

structure and purity of this compound.
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Spectroscopic Data
A thorough spectroscopic analysis is crucial for the unambiguous identification and

characterization of 2-Aminomethyl-18-crown-6. The following sections summarize the

expected quantitative data from ¹H NMR, ¹³C NMR, FTIR, and Mass Spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the molecular structure of 2-
Aminomethyl-18-crown-6 in solution.

¹H NMR Spectroscopy: The proton NMR spectrum provides information on the chemical

environment of each hydrogen atom in the molecule. A representative ¹H NMR spectrum of 2-
Aminomethyl-18-crown-6 is available in scientific literature.[2]

Table 1: Predicted ¹H NMR Spectroscopic Data for 2-Aminomethyl-18-crown-6

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~3.65 - 3.50 m 23H
-O-CH₂-CH₂-O- and -

O-CH-

~2.75 m 2H -CH₂-NH₂

~1.5 - 2.0 (variable) br s 2H -NH₂

Note: Predicted values are based on typical chemical shifts for similar crown ethers and

amines. The broad multiplet for the crown ether protons arises from the complex coupling and

dynamic nature of the macrocycle. The chemical shift of the amine protons is highly dependent

on solvent and concentration.

¹³C NMR Spectroscopy: The carbon-13 NMR spectrum reveals the number of chemically

distinct carbon atoms. For the parent 18-crown-6, a single peak is observed around 70 ppm

due to the high symmetry of the molecule. The introduction of the aminomethyl group in 2-
Aminomethyl-18-crown-6 breaks this symmetry, leading to a more complex spectrum.

Table 2: Predicted ¹³C NMR Spectroscopic Data for 2-Aminomethyl-18-crown-6
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Chemical Shift (δ) ppm Assignment

~78 -O-CH-CH₂-NH₂

~71-69 -O-CH₂-CH₂-O- (crown ether carbons)

~45 -CH₂-NH₂

Note: Predicted values are based on typical chemical shifts for substituted crown ethers and

alkylamines.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in a molecule by their

characteristic vibrational frequencies.

Table 3: Predicted FTIR Spectroscopic Data for 2-Aminomethyl-18-crown-6

Wavenumber (cm⁻¹) Intensity Assignment

3380 - 3250 Medium, Broad N-H stretching (primary amine)

2950 - 2850 Strong C-H stretching (aliphatic)

1650 - 1580 Medium N-H bending (scissoring)

1470 - 1440 Medium C-H bending (scissoring)

1150 - 1050 Strong C-O-C stretching (ether)

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, confirming its identity. For 2-Aminomethyl-18-crown-6, with a molecular

formula of C₁₃H₂₇NO₆, the expected monoisotopic mass is approximately 293.1838 amu.

Table 4: Predicted Mass Spectrometry Data for 2-Aminomethyl-18-crown-6
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m/z Ion

294.1911 [M+H]⁺

316.1730 [M+Na]⁺

263.1598 [M-CH₂NH₂]⁺

Note: The fragmentation pattern will depend on the ionization technique used. Electrospray

ionization (ESI) is expected to produce prominent protonated and sodiated molecular ions.

Experimental Protocols
Detailed methodologies for the spectroscopic analysis of 2-Aminomethyl-18-crown-6 are

provided below. These protocols are designed to yield high-quality data for structural

confirmation and purity assessment.

NMR Spectroscopy
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Sample Preparation

Data Acquisition

Data Processing

Weigh 5-10 mg of
2-Aminomethyl-18-crown-6

Dissolve in 0.6 mL
of deuterated solvent

(e.g., CDCl₃ or DMSO-d₆)

Transfer to
NMR tube

Insert sample into
NMR spectrometer

Lock and shim

Acquire ¹H and ¹³C spectra

Fourier Transform

Phase and baseline
correction

Integration and
peak picking

Click to download full resolution via product page

Figure 1: Experimental workflow for NMR spectroscopy.
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Protocol:

Sample Preparation:

Accurately weigh 5-10 mg of 2-Aminomethyl-18-crown-6 into a clean, dry vial.

Add approximately 0.6 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃, or

dimethyl sulfoxide-d₆, DMSO-d₆).

Gently agitate the vial to ensure complete dissolution. The compound is a viscous liquid,

so thorough mixing is important.[1]

Using a Pasteur pipette, transfer the solution into a clean 5 mm NMR tube.

Instrument Setup and Data Acquisition:

Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and

symmetrical lock signal.

Acquire the ¹H NMR spectrum using a standard pulse sequence. A sufficient number of

scans should be averaged to obtain a good signal-to-noise ratio.

Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence. A larger

number of scans will be required compared to the ¹H spectrum due to the lower natural

abundance of ¹³C.

Data Processing:

Apply a Fourier transform to the acquired free induction decays (FIDs) to obtain the

frequency-domain spectra.

Perform phase correction and baseline correction on both the ¹H and ¹³C spectra.

Integrate the signals in the ¹H spectrum to determine the relative number of protons.
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Identify the chemical shifts of the peaks in both spectra by referencing to the residual

solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

FTIR Spectroscopy

Sample Preparation (ATR)

Data Acquisition

Data Processing

Clean ATR crystal

Apply a small drop of
2-Aminomethyl-18-crown-6

Collect background spectrum

Collect sample spectrum

Background subtraction

Identify characteristic
absorption bands

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b1276111/docs?utm_src=pdf-body-img#spectroscopic-analysis-of-2-aminomethyl-18-crown-6-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276111?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Experimental workflow for ATR-FTIR spectroscopy.

Protocol (Attenuated Total Reflectance - ATR):

Sample Preparation:

Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean by wiping it with a suitable

solvent (e.g., isopropanol) and allowing it to dry completely.

Place a small drop of the viscous 2-Aminomethyl-18-crown-6 liquid directly onto the

center of the ATR crystal.

Instrument Setup and Data Acquisition:

Collect a background spectrum of the clean, empty ATR crystal. This will be subtracted

from the sample spectrum to remove contributions from atmospheric water and carbon

dioxide.

Lower the ATR press to ensure good contact between the sample and the crystal.

Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-

to-noise ratio.

Data Processing:

The instrument software will automatically subtract the background spectrum from the

sample spectrum.

Identify the wavenumbers of the major absorption bands and correlate them with the

expected functional groups.

Mass Spectrometry
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Sample Preparation

Data Acquisition (Direct Infusion ESI)

Data Analysis

Prepare a dilute solution
(1-10 µg/mL) in a

suitable solvent (e.g., methanol)

Infuse sample into
ESI source

Acquire mass spectrum
in positive ion mode

Identify molecular ion peaks
([M+H]⁺, [M+Na]⁺)

Analyze fragmentation pattern

Click to download full resolution via product page

Figure 3: Experimental workflow for ESI-Mass Spectrometry.
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Protocol (Electrospray Ionization - ESI):

Sample Preparation:

Prepare a stock solution of 2-Aminomethyl-18-crown-6 in a volatile solvent such as

methanol or acetonitrile at a concentration of approximately 1 mg/mL.

Dilute the stock solution to a final concentration of 1-10 µg/mL with the same solvent. A

small amount of formic acid (0.1%) can be added to the final solution to promote

protonation.

Instrument Setup and Data Acquisition:

Set up the mass spectrometer for direct infusion analysis in positive ion mode.

Infuse the sample solution into the ESI source at a constant flow rate (e.g., 5-10 µL/min)

using a syringe pump.

Optimize the ESI source parameters (e.g., capillary voltage, cone voltage, desolvation gas

flow, and temperature) to maximize the signal intensity of the molecular ion.

Acquire the mass spectrum over an appropriate m/z range (e.g., 100-500 amu).

Data Analysis:

Identify the peaks corresponding to the protonated molecule [M+H]⁺ and any common

adducts, such as the sodium adduct [M+Na]⁺.

If fragmentation is observed in the source or through tandem MS (MS/MS) experiments,

analyze the fragment ions to further confirm the structure.

Conclusion
The spectroscopic techniques of NMR, FTIR, and Mass Spectrometry provide a

comprehensive characterization of 2-Aminomethyl-18-crown-6. The data and protocols

presented in this guide serve as a valuable resource for researchers and professionals working

with this versatile molecule, ensuring its correct identification and quality control in various

applications, from fundamental research to drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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